Thespesone
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Overview
Description
Thespesone is a natural product found in Thespesia populnea with data available.
Scientific Research Applications
Thespesone in Diabetes Mellitus Research
This compound, a pyranonapthaquinone isolated from Thespesia populnea, has been studied for its potential in treating diabetes mellitus. Research indicates that a complex of this compound with vanadium (TVa) can significantly lower plasma glucose and serum cholesterol levels in alloxan-induced diabetic rats. This suggests this compound's insulin mimetic potential and its potential utility in diabetes treatment (Mohini et al., 2012). Further, another study characterizing this compound from Thespesia populnea showed its effect in reducing insulin resistance in Type-II diabetes mellitus animals, thus indicating its usefulness in managing this condition (Phanse, Patil, & Abbulu, 2015).
This compound in Cancer Research
The total synthesis and evaluation of the anticancer activities of this compound and its enantiomers have been conducted. It was found that (-)-(S)-thespesone was more effective against a panel of six cancer cell lines, including multiresistant ones, compared to its (+)-enantiomer and thymoquinone. This indicates this compound's potential as a natural antitumoral agent (Breyer, Effenberger-Neidnicht, & Schobert, 2010).
Other Notable Research on this compound
This compound has also been isolated from the red heartwood of Thespesia populnea, along with other sesquiterpene quinones. The discovery of new compounds like thespesenone and dehydrooxoperezinone-6-methyl ether highlights this compound's significance in the exploration of natural products (Puckhaber & Stipanovic, 2004).
Properties
Molecular Formula |
C15H14O4 |
---|---|
Molecular Weight |
258.27 g/mol |
IUPAC Name |
9-hydroxy-1,5,8-trimethyl-1,2-dihydrobenzo[e][1]benzofuran-6,7-dione |
InChI |
InChI=1S/C15H14O4/c1-6-4-9-10(7(2)5-19-9)12-11(6)15(18)14(17)8(3)13(12)16/h4,7,16H,5H2,1-3H3 |
InChI Key |
NBWHNPKICLVSGW-UHFFFAOYSA-N |
SMILES |
CC1COC2=C1C3=C(C(=C2)C)C(=O)C(=O)C(=C3O)C |
Canonical SMILES |
CC1COC2=C1C3=C(C(=C2)C)C(=O)C(=O)C(=C3O)C |
Synonyms |
thespesone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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